Cas no 90566-31-7 (ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate)

ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate structure
90566-31-7 structure
Product Name:ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate
CAS No:90566-31-7
MF:C9H14N2O4
MW:214.218462467194
CID:1956746
PubChem ID:56076
Update Time:2025-04-21

ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-methyl-2,5-dioxoimidazolidin-4-yl)propanoate
    • alpha,4-Dimethyl-2,5-dioxo-4-imidazolidineacetic acid ethyl ester
    • Ethyl 2-(2,5-dihydroxy-4-methyl-4H-imidazol-4-yl)propanoate
    • 4-IMIDAZOLIDINEACETIC ACID, alpha,4-DIMETHYL-2,5-DIOXO-, ETHYL ESTER
    • 90566-31-7
    • DTXSID40920319
    • Inchi: 1S/C9H14N2O4/c1-4-15-6(12)5(2)9(3)7(13)10-8(14)11-9/h5H,4H2,1-3H3,(H2,10,11,13,14)
    • InChI Key: NPRQVWZNMLUZIN-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C)C1(C)C(NC(N1)=O)=O)=O

Computed Properties

  • Exact Mass: 214.095357
  • Monoisotopic Mass: 214.095357
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.5
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.184
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.468
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